2-(Bromomethyl)prop-2-enoyl chloride

• IUPAC Name: 2-(bromomethyl)prop-2-enoyl chloride
• InChI: InChI=1S/C4H4BrClO/c1-3(2-5)4(6)7/h1-2H2
• InChI Key: HZNDOBCLNHLYTE-UHFFFAOYSA-N
• Canonical SMILES: C=C(CBr)C(=O)Cl
• Molecular Formula: C4H4BrClO
• DSSTOX Substance ID: DTXSID00763183
• Molecular Weight: 183.43 g/mol
• CAS No.: 110224-50-5

Description

2-(Bromomethyl)prop-2-enoyl chloride is an organic compound with the molecular formula C(_4)H(_4)BrClO It is a derivative of prop-2-enoyl chloride, where a bromomethyl group is attached to the second carbon of the prop-2-enoyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

• Direct Bromination: : One common method to synthesize 2-(Bromomethyl)prop-2-enoyl chloride involves the bromination of prop-2-enoyl chloride. This reaction typically uses bromine (Br(_2)) in the presence of a catalyst such as iron (Fe) or aluminum bromide (AlBr(_3)) under controlled conditions to ensure selective bromination at the desired position.

• Industrial Production Methods: : Industrially, the production of this compound may involve continuous flow reactors where the bromination reaction is carried out under optimized conditions to maximize yield and purity. The reaction mixture is then subjected to distillation to separate the desired product from by-products and unreacted starting materials.

Chemical Reactions Analysis

Types of Reactions

• Substitution Reactions: : 2-(Bromomethyl)prop-2-enoyl chloride can undergo nucleophilic substitution reactions due to the presence of the bromomethyl group. Common nucleophiles include amines, alcohols, and thiols, which can replace the bromine atom to form various derivatives.

• Addition Reactions: : The compound can participate in addition reactions with nucleophiles such as water or alcohols, leading to the formation of corresponding hydroxyl or alkoxy derivatives.

• Polymerization: : The presence of the prop-2-enoyl group allows for polymerization reactions, where the compound can act as a monomer in the formation of polymers with specific properties.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, thiols.

Catalysts: Lewis acids like aluminum chloride (AlCl(_3)), iron chloride (FeCl(_3)).

Solvents: Dichloromethane (DCM), tetrahydrofuran (THF).

Major Products

Substituted Derivatives: Depending on the nucleophile used, products can include amides, esters, and thioethers.

Hydroxyl and Alkoxy Derivatives: Formed through addition reactions with water or alcohols.

Scientific Research Applications

Chemistry

Synthesis of Complex Molecules: Used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Polymer Chemistry: Acts as a monomer in the production of specialty polymers with unique properties.

Biology and Medicine

Drug Development: Potential use in the synthesis of biologically active compounds, including enzyme inhibitors and receptor modulators.

Bioconjugation: Utilized in the modification of biomolecules for research and therapeutic purposes.

Industry

Material Science: Employed in the development of advanced materials with specific mechanical and chemical properties.

Coatings and Adhesives: Used in the formulation of high-performance coatings and adhesives.

Comparison with Similar Compounds

Similar Compounds

Prop-2-enoyl chloride: Lacks the bromomethyl group, making it less reactive in nucleophilic substitution reactions.

2-(Chloromethyl)prop-2-enoyl chloride: Similar structure but with a chlorine atom instead of bromine, leading to different reactivity and selectivity in reactions.

2-(Iodomethyl)prop-2-enoyl chloride: Contains an iodine atom, which can further alter the compound’s reactivity and applications.

Uniqueness

2-(Bromomethyl)prop-2-enoyl chloride is unique due to the presence of the bromomethyl group, which provides a balance of reactivity and stability, making it suitable for a wide range of chemical transformations and applications in various fields.